1-(2,4-Difluorophenyl)-3-(1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)urea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C19H19F2N3O3/c1-2-27-15-6-4-14(5-7-15)24-11-13(10-18(24)25)22-19(26)23-17-8-3-12(20)9-16(17)21/h3-9,13H,2,10-11H2,1H3,(H2,22,23,26)
• InChI Key: CZAAOEWJBKAKAT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H19F2N3O3
• Molecular Weight: 375.4 g/mol

Description

1-(2,4-Difluorophenyl)-3-(1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)urea, also known as DFP-10917, is a small molecule inhibitor that has demonstrated potential as a therapeutic agent in the treatment of various cancers.

Scientific Research Applications

Synthesis and Protective Group Applications

• Convenient Protecting Groups for Uridine : The (4,4′-Bisfluorophenyl)methoxymethyl (BFPM) group, related to difluorophenyl functionalities, shows promise in protecting uridine ureido nitrogen during chemical transformations. This group can be selectively removed without affecting other protective groups like Boc, indicating its utility in synthetic chemistry (Kurosu et al., 2021).

Application in Drug Metabolism and Synthesis

• Metabolism of Herbicides : Studies on the metabolism of sulfonylurea herbicides by wheat seedling microsomes have identified specific oxidation products, showcasing the relevance of difluorophenyl-related compounds in agricultural chemistry and environmental fate studies (D. S. F. and H. R. Swanson, 1996).

Molecular Structure and Electronic Properties

• Electronic and Optical Properties : Investigations into the electronic, optical, and nonlinear optical properties of compounds related to difluorophenyl derivatives reveal their potential applications in materials science, particularly in optoelectronic devices due to their favorable electronic transitions and high nonlinear optical responses (Shkir et al., 2018).

Hydrogel Formation and Material Science Applications

• Hydrogel Formation : The ability of certain urea compounds to form hydrogels in acidic conditions, with properties dependent on the anion present, demonstrates the versatility of urea derivatives (including difluorophenyl-containing compounds) in designing materials with tunable physical properties for applications in drug delivery and tissue engineering (Lloyd & Steed, 2011).

Corrosion Inhibition

• Corrosion Inhibition : Urea derivatives have shown potential as corrosion inhibitors for mild steel in acidic environments, indicating their applicability in protecting industrial materials against corrosive damage. This showcases the practical applications of such compounds in industrial chemistry and materials science (Bahrami & Hosseini, 2012).